molecular formula C15H20Cl2O3 B8726041 4-((2,6-Dichlorophenyl)methoxymethyl)-4-ethyl-2,2-dimethyl-1,3-dioxolane CAS No. 55117-01-6

4-((2,6-Dichlorophenyl)methoxymethyl)-4-ethyl-2,2-dimethyl-1,3-dioxolane

Cat. No. B8726041
CAS RN: 55117-01-6
M. Wt: 319.2 g/mol
InChI Key: QWSVVDWRIYGYPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-((2,6-Dichlorophenyl)methoxymethyl)-4-ethyl-2,2-dimethyl-1,3-dioxolane is a useful research compound. Its molecular formula is C15H20Cl2O3 and its molecular weight is 319.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((2,6-Dichlorophenyl)methoxymethyl)-4-ethyl-2,2-dimethyl-1,3-dioxolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2,6-Dichlorophenyl)methoxymethyl)-4-ethyl-2,2-dimethyl-1,3-dioxolane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

55117-01-6

Product Name

4-((2,6-Dichlorophenyl)methoxymethyl)-4-ethyl-2,2-dimethyl-1,3-dioxolane

Molecular Formula

C15H20Cl2O3

Molecular Weight

319.2 g/mol

IUPAC Name

4-[(2,6-dichlorophenyl)methoxymethyl]-4-ethyl-2,2-dimethyl-1,3-dioxolane

InChI

InChI=1S/C15H20Cl2O3/c1-4-15(10-19-14(2,3)20-15)9-18-8-11-12(16)6-5-7-13(11)17/h5-7H,4,8-10H2,1-3H3

InChI Key

QWSVVDWRIYGYPD-UHFFFAOYSA-N

Canonical SMILES

CCC1(COC(O1)(C)C)COCC2=C(C=CC=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,2-dimethyl-4-hydroxymethyl-1,3-dioxolane (32.0g) in toluene (25 ml) was added slowly to a stirred suspension of sodium hydride (9.6g of 50% dispersion in oil) in toluene (25 ml). After the addition the mixture was heated under reflux for 2 hours. 2,6-Dichlorobenzyl chloride (39.1g) in toluene (100 ml) was then added dropwise and the mixture heated under reflux for a further 4 hours. The cooled mixture was washed with water (×3) and dried and the solvent was removed under reduced pressure. The residual oil was distilled in vacuo to give the desired product b.p. 156°-162° C. at 1.5 mm Hg.
Quantity
32 g
Type
reactant
Reaction Step One
Quantity
9.6 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
39.1 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Two

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